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Introduction

Nitron (C20H16N4), a gravimetric reagent, offers a classical and reliable method for the
guantitative determination of nitrate ions (NOs™) in various samples. This technique relies on
the precipitation of nitrate as a sparingly soluble salt, Nitron nitrate (C20H16N4-HNOs3), which
can be isolated, dried, and weighed. The mass of the precipitate is then used to calculate the
concentration of nitrate in the original sample. This method is particularly useful when high
precision is required and serves as a valuable alternative to colorimetric or chromatographic
techniques, especially in the absence of interfering ions.

Principle of the Method

The determination of nitrate using Nitron is a gravimetric analysis technique. The fundamental
principle involves the reaction of the nitrate ion with the Nitron reagent in an acidic solution to
form a precipitate of Nitron nitrate. The chemical reaction is as follows:

C20H16N4a + HNO3 — C20H16N4-HNOs (s)

The resulting precipitate is collected by filtration, washed to remove any soluble impurities,
dried to a constant weight, and then accurately weighed. The concentration of nitrate in the
original sample is calculated based on the stoichiometry of the reaction and the mass of the
precipitated Nitron nitrate.
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Quantitative Data Summary

For accurate calculations in the gravimetric determination of nitrate using Nitron, the following
quantitative data are essential.

Parameter Value Reference

Molecular Weight of Nitron

312.38 g/mol
(C20H16Na4)

Molecular Weight of Nitrate lon

62.004 g/mol
(NOs3")

Molecular Weight of Nitron

_ 375.384 g/mol
Nitrate (C20H16N4a-HNO3)

Solubility of Nitron Nitrate 0.99 g/L (near 20°C) [1][2]

Gravimetric Factor (NOs~/
C20H16N4-HNO3)

0.16517

Experimental Protocols
Reagent Preparation: 10% Nitron Solution

Materials:

Nitron (C20H16Na4)

e Glacial Acetic Acid (CH3COOH)

¢ Distilled or Deionized Water

o Beaker

o Graduated Cylinder

e Stirring Rod

o Warm Water Bath (optional)
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o Dark Glass Bottle for storage

Procedure:

Weigh 10 g of Nitron powder.

» In a beaker, prepare a 5% acetic acid solution by diluting 5 mL of glacial acetic acid with 95
mL of distilled water.

e Add the 10 g of Nitron to 100 mL of the 5% acetic acid solution.[3]

» Gently warm the mixture while stirring to facilitate the dissolution of the Nitron. A warm water
bath can be used for this purpose.

e Once the Nitron is completely dissolved, filter the solution if any impurities are present.

o Store the reagent in a dark glass bottle to protect it from light.[3]

Gravimetric Determination of Nitrate

Materials:

Sample solution containing nitrate

e 10% Nitron solution in 5% acetic acid

» Dilute Acetic Acid (e.g., 5%)

e Ice-cold distilled water

o Beakers

o Graduated cylinders

o Pipettes

e Stirring rods

» Heating plate or Bunsen burner

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://scispace.com/pdf/the-nitron-method-for-the-estimation-of-nitric-acid-3dqbzhn1wc.pdf
https://scispace.com/pdf/the-nitron-method-for-the-estimation-of-nitric-acid-3dqbzhn1wc.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15349187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Gooch crucible with asbestos or sintered glass crucible

Filtration apparatus (vacuum flask, adapter)

Drying oven

Desiccator

Analytical balance
Procedure:
e Sample Preparation:

o Take a known volume of the sample solution (e.g., 100 mL) containing an appropriate
amount of nitrate (typically 0.1 to 0.15 g of HNO3).

o Transfer the solution to a beaker.
o Acidify the solution by adding a few drops of dilute acetic acid.
» Precipitation:
o Heat the sample solution to just below boiling (around 80-90°C).

o Slowly add a slight excess of the 10% Nitron reagent to the hot solution while stirring
continuously. A white, crystalline precipitate of Nitron nitrate will form.

o Allow the solution to cool slowly to room temperature.

o For complete precipitation, place the beaker in an ice bath for about 1-2 hours to cool to
0°C.[1]

« Filtration and Washing:

o Prepare a Gooch crucible with an asbestos mat or use a sintered glass crucible of fine
porosity. Dry it in an oven at 105-110°C, cool in a desiccator, and weigh it accurately.

o Filter the cold supernatant liquid through the weighed crucible using gentle suction.
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o Wash the precipitate in the beaker with several small portions of ice-cold distilled water.[3]
Transfer the washings to the crucible.

o Transfer the precipitate to the crucible. Use a stirring rod with a rubber policeman to
ensure all the precipitate is transferred.

o Wash the precipitate in the crucible with 2-3 small portions of ice-cold distilled water.[3]
Ensure each portion of wash water is completely drained before adding the next.

e Drying and Weighing:
o Dry the crucible with the precipitate in an oven at 105-110°C for 45-60 minutes.[3]
o Cool the crucible in a desiccator to room temperature.
o Weigh the crucible with the dried precipitate accurately on an analytical balance.

o Repeat the drying, cooling, and weighing steps until a constant weight is achieved.

Calculation of Nitrate Concentration

The percentage of nitrate in the sample can be calculated using the following formula:

% Nitrate (NOs~) = (Weight of Precipitate (g) x Gravimetric Factor x 100) / Weight of Sample (g
or mL)

Where the Gravimetric Factor = (Molecular Weight of NOs~) / (Molecular Weight of
C20H16N4-HNO3) = 62.004 / 375.384 = 0.16517

Interferences

Several anions can interfere with the gravimetric determination of nitrate using Nitron by
forming sparingly soluble precipitates. It is crucial to ensure the absence of these ions in the
sample or to remove them prior to the analysis. Potential interfering ions include:

e Perchlorate (ClO4™)

e Chlorate (ClO3")
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¢ lodide (I7)

e Thiocyanate (SCN-)
o Oxalate (C20427)[1][2]
¢ Bromide (Br-)

¢ Nitrite (NO27)

e Chromate (CrO427)[3]

Visualizations
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Caption: Experimental workflow for nitrate determination.

Caption: Logical relationship of the gravimetric analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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determination]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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